Cas no 2229095-00-3 (3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine)
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine
- EN300-1796197
- 2229095-00-3
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- Inchi: 1S/C8H10F2N2/c9-7(3-4-11)6-1-2-8(10)12-5-6/h1-2,5,7H,3-4,11H2
- InChI Key: MZRZGTMJUOGFJN-UHFFFAOYSA-N
- SMILES: FC(C1C=NC(=CC=1)F)CCN
Computed Properties
- Exact Mass: 172.08120465g/mol
- Monoisotopic Mass: 172.08120465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 38.9Ų
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1796197-0.05g |
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine |
2229095-00-3 | 0.05g |
$1608.0 | 2023-09-19 | ||
| Enamine | EN300-1796197-0.1g |
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine |
2229095-00-3 | 0.1g |
$1685.0 | 2023-09-19 | ||
| Enamine | EN300-1796197-0.25g |
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine |
2229095-00-3 | 0.25g |
$1762.0 | 2023-09-19 | ||
| Enamine | EN300-1796197-0.5g |
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine |
2229095-00-3 | 0.5g |
$1838.0 | 2023-09-19 | ||
| Enamine | EN300-1796197-1.0g |
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine |
2229095-00-3 | 1g |
$1915.0 | 2023-06-02 | ||
| Enamine | EN300-1796197-2.5g |
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine |
2229095-00-3 | 2.5g |
$3752.0 | 2023-09-19 | ||
| Enamine | EN300-1796197-5.0g |
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine |
2229095-00-3 | 5g |
$5553.0 | 2023-06-02 | ||
| Enamine | EN300-1796197-10.0g |
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine |
2229095-00-3 | 10g |
$8234.0 | 2023-06-02 | ||
| Enamine | EN300-1796197-1g |
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine |
2229095-00-3 | 1g |
$1915.0 | 2023-09-19 | ||
| Enamine | EN300-1796197-5g |
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine |
2229095-00-3 | 5g |
$5553.0 | 2023-09-19 |
3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine
Recent Advances in the Study of 3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine (CAS: 2229095-00-3)
The compound 3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine (CAS: 2229095-00-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated pyridine and propan-1-amine structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) targeting drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of high interest for researchers in medicinal chemistry and drug discovery.
One of the key areas of investigation has been the synthesis and optimization of 3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the fluoropyridyl moiety, followed by a reductive amination to achieve the final product. This method not only enhances scalability but also addresses previous challenges related to stereochemical control and byproduct formation.
Pharmacological evaluations of 3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine have revealed its potential as a modulator of neurotransmitter systems. In vitro studies using human neuronal cell lines demonstrated that the compound exhibits high affinity for serotonin and dopamine receptors, with IC50 values in the nanomolar range. These findings suggest its applicability in treating psychiatric disorders such as depression and schizophrenia. Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic profiles, including good blood-brain barrier penetration and a half-life conducive to once-daily dosing.
Another significant aspect of recent research has been the exploration of the compound's mechanism of action. Computational modeling and molecular dynamics simulations have provided insights into its binding interactions with target receptors. The dual fluorination appears to enhance both binding affinity and metabolic stability, while the propan-1-amine moiety contributes to its solubility and bioavailability. These structural features make 3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine a valuable scaffold for further derivatization and optimization.
Despite these promising findings, challenges remain in the development of 3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine as a therapeutic agent. Current research is addressing issues such as potential off-target effects and the need for more extensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical stages. The ongoing research underscores the importance of fluorinated compounds in modern drug discovery and highlights the potential of 3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine as a lead candidate for future CNS therapeutics.
In conclusion, the recent advancements in the study of 3-fluoro-3-(6-fluoropyridin-3-yl)propan-1-amine (CAS: 2229095-00-3) demonstrate its significant potential in medicinal chemistry and drug development. The improved synthetic methods, promising pharmacological properties, and detailed mechanistic insights provide a strong foundation for further research. As investigations continue, this compound may pave the way for innovative treatments for CNS disorders, offering new hope for patients and clinicians alike.
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